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Compound of Interest

Compound Name: 2-Sulfamoylbenzoic acid

CAS No.: 632-24-6

Cat. No.: B1218660

Get Quote

2-Sulfamoylbenzoic acid, also known as o-sulfamoylbenzoic acid, is an organic compound

featuring a benzoic acid core substituted with a sulfonamide group at the ortho position.[1][2]

While structurally unassuming, this molecule holds a significant place in the history of synthetic

chemistry and has evolved into a versatile building block in contemporary drug discovery and

materials science.[3][4] Its initial discovery was not the result of a targeted search but a pivotal

intermediate step in the synthesis of the world's first commercial artificial sweetener, saccharin.

[5][6][7] This guide provides a comprehensive technical overview of 2-sulfamoylbenzoic acid,

from its historical roots and synthesis methodologies to its modern applications, designed for

researchers, chemists, and professionals in drug development.

Historical Context: The Serendipitous Discovery via
Saccharin
The story of 2-sulfamoylbenzoic acid is inextricably linked to the discovery of saccharin in

1879 by Constantin Fahlberg at Ira Remsen's laboratory at Johns Hopkins University.[7]

Fahlberg was investigating the oxidation of o-toluenesulfonamide when he inadvertently

noticed an intensely sweet taste on his hands from the chemicals he was working with.[7] This

led to the identification of benzoic sulfimide, which he named saccharin.
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The classic Remsen-Fahlberg synthesis established 2-sulfamoylbenzoic acid as a crucial,

albeit transient, intermediate. The process begins with toluene, which is treated with

chlorosulfonic acid to produce o-toluenesulfonyl chloride. This is subsequently reacted with

ammonia to form o-toluenesulfonamide. The critical step involves the oxidation of the methyl

group of o-toluenesulfonamide, typically with an oxidizing agent like potassium permanganate

or dichromate, which yields 2-sulfamoylbenzoic acid.[5] Upon heating, this intermediate

readily undergoes intramolecular cyclization to form saccharin and water.[5] For decades, the

primary significance of 2-sulfamoylbenzoic acid was confined to its role as a precursor in this

industrial process.

Physicochemical and Structural Properties
2-Sulfamoylbenzoic acid is a white, crystalline solid soluble in polar solvents.[4] Its structure

combines a carboxylic acid group and a sulfonamide group, both of which are capable of

hydrogen bonding, influencing its physical properties and reactivity.

Property Value Source

Molecular Formula C₇H₇NO₄S [3][8]

Molecular Weight 201.20 g/mol [1][8]

CAS Number 632-24-6 [1][3]

Melting Point 153-156 °C [3][8]

Boiling Point 454.8 °C at 760 mmHg [3]

pKa 3.13 ± 0.36 (Predicted) [3]

Density 1.536 g/cm³ [3]

XLogP3 -0.4 [1][3]

Hydrogen Bond Donors 2 [1][3]

Hydrogen Bond Acceptors 5 [1][3]

Core Synthesis Methodologies

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1218660/docs?utm_src=pdf-body#introduction-a-molecule-of-incidental-importance
https://www.benchchem.com/product/b1218660/docs?utm_src=pdf-body#introduction-a-molecule-of-incidental-importance
https://www.lookchem.com/casno81-07-2.html
https://www.lookchem.com/casno81-07-2.html
https://www.benchchem.com/product/b1218660/docs?utm_src=pdf-body#introduction-a-molecule-of-incidental-importance
https://www.benchchem.com/product/b1218660/docs?utm_src=pdf-body#introduction-a-molecule-of-incidental-importance
https://www.smolecule.com/products/s8061425
https://www.lookchem.com/404.htm
https://www.indiamart.com/proddetail/2-sulfamoyl-benzoic-acid-2854086899355.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Sulfamoylbenzoic-acid
https://www.indiamart.com/proddetail/2-sulfamoyl-benzoic-acid-2854086899355.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Sulfamoylbenzoic-acid
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.indiamart.com/proddetail/2-sulfamoyl-benzoic-acid-2854086899355.html
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Sulfamoylbenzoic-acid
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Sulfamoylbenzoic-acid
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Sulfamoylbenzoic-acid
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


While the Remsen-Fahlberg process provides a historical route, more direct and versatile

methods are now employed for the synthesis of 2-sulfamoylbenzoic acid and its derivatives,

primarily starting from benzoic acid.

Method 1: Chlorosulfonation of Benzoic Acid
This is a common and direct approach for synthesizing the sulfamoylbenzoic acid core. The

electron-withdrawing nature of the carboxylic acid group on the benzene ring makes

chlorosulfonation a challenging step that requires forcing conditions.[9]

reactant

intermediate

product

reagent

Benzoic Acid 2-(Chlorosulfonyl)benzoic Acid

1. Chlorosulfonic Acid (excess)
2. Elevated Temperature 2-Sulfamoylbenzoic AcidAmmonia (aq)

Click to download full resolution via product page

Caption: Synthesis of 2-Sulfamoylbenzoic Acid from Benzoic Acid.

Experimental Protocol: Synthesis via Chlorosulfonation

Chlorosulfonation: To an excess of chlorosulfonic acid, slowly add benzoic acid in portions

while maintaining a controlled temperature. The use of excess chlorosulfonic acid acts as

both reagent and solvent.
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Causality: Benzoic acid is an electron-deficient substrate, requiring elevated temperatures

and a potent electrophilic agent to drive the sulfonation reaction.[9]

Reaction: Heat the mixture to facilitate the reaction, forming 2-(chlorosulfonyl)benzoic acid.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Quenching: After completion, cool the reaction mixture and carefully pour it onto crushed ice.

This step precipitates the sulfonyl chloride product and safely quenches the highly reactive

excess chlorosulfonic acid.

Ammonolysis: Isolate the crude 2-(chlorosulfonyl)benzoic acid intermediate. Suspend the

intermediate in an aqueous medium and add an ammonia solution. The nucleophilic

ammonia displaces the chloride on the sulfonyl group to form the sulfonamide.

Trustworthiness: This step is a standard procedure for converting sulfonyl chlorides to

sulfonamides and is typically high-yielding.[9]

Acidification & Purification: Acidify the reaction mixture to precipitate the 2-
sulfamoylbenzoic acid product. The crude product can then be purified by recrystallization

or column chromatography on silica gel.

Method 2: Hydrolysis of Saccharin
2-Sulfamoylbenzoic acid can also be formed from the hydrolysis of saccharin. This is typically

considered a degradation pathway rather than a primary synthetic route. Under conditions of

prolonged exposure to high temperatures or extreme pH (<2.0), the imide ring of saccharin can

open to yield 2-sulfamoylbenzoic acid.[6]

Modern Applications in Drug Discovery and
Research
The true value of 2-sulfamoylbenzoic acid in modern science lies in its utility as a versatile

scaffold for synthesizing a wide range of biologically active molecules. The presence of two

reactive handles—the carboxylic acid and the sulfonamide—allows for modular synthesis and

the generation of large compound libraries.
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Caption: The 2-Sulfamoylbenzoic Acid scaffold in medicinal chemistry.

Diuretics and Antihypertensive Agents: Many sulfamoylbenzoic acid derivatives are known to

possess diuretic properties.[10] Compounds such as 2,4-dichloro-5-sulfamoylbenzoic acid

(lasamide) and its derivatives have been extensively studied as potent diuretic and

antihypertensive agents.[10][11]

Carbonic Anhydrase (CA) Inhibitors: The sulfonamide moiety is a classic zinc-binding group

for inhibiting carbonic anhydrases, a family of enzymes implicated in various diseases,

including cancer.[12] Derivatives of 2,4-dichloro-5-sulfamoylbenzoic acid have been

synthesized and evaluated as selective inhibitors of tumor-associated hCA isoforms IX and

XII, making them promising leads for anticancer drug development.[11]

NTPDase Inhibitors: Researchers have synthesized libraries of sulfamoylbenzamides

derived from 2-sulfamoylbenzoic acid as selective inhibitors of human nucleoside

triphosphate diphosphohydrolases (h-NTPDases).[9] These enzymes are involved in

pathological conditions like thrombosis and cancer, and potent, selective inhibitors are

valuable research tools and potential therapeutics.[9]

Lysophosphatidic Acid (LPA) Receptor Agonists: In the search for non-lipid compounds that

can modulate cell signaling, sulfamoylbenzoic acid analogues have been identified as the

first specific agonists for the LPA₂ receptor.[13] This receptor is known to mediate anti-

apoptotic effects, and its specific agonists are being investigated for their potential to protect

tissues from damage, such as that caused by radiation therapy.[13]
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Agrochemical Research: 2-Sulfamoylbenzoic acid is a known environmental transformation

product and metabolite of several widely used sulfonylurea herbicides, including

metsulfuron-methyl and tribenuron-methyl.[1][4] Its detection and degradation in soil and

water are monitored to understand the environmental fate of these agricultural chemicals.[4]

Conclusion
From its humble origins as a fleeting intermediate in the synthesis of saccharin, 2-
sulfamoylbenzoic acid has emerged as a cornerstone scaffold in medicinal chemistry. Its

straightforward synthesis and the versatile reactivity of its functional groups have allowed

scientists to explore a vast chemical space, leading to the discovery of potent modulators of

critical biological targets. For drug development professionals and researchers, 2-
sulfamoylbenzoic acid is not merely a historical curiosity but a powerful and relevant tool for

constructing the next generation of therapeutic agents.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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